Cas no 66983-88-8 (1(3H)-Isobenzofuranone, 3a,4-dihydro-3-(2-methylpropylidene)-)

• Product Name: 1(3H)-Isobenzofuranone, 3a,4-dihydro-3-(2-methylpropylidene)-
• CAS No: 66983-88-8
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• CID: 395498
• PubChem ID: 71374939
• Update Time: 2025-04-19

1(3H)-Isobenzofuranone, 3a,4-dihydro-3-(2-methylpropylidene)- Chemical and Physical Properties

Names and Identifiers

• 1(3H)-Isobenzofuranone, 3a,4-dihydro-3-(2-methylpropylidene)-
• 3-(2-methylpropylidene)-3a,4-dihydro-2-benzofuran-1-one
• DTXSID70797697
• 66983-88-8
• 3-(2-Methylpropylidene)-3a,4-dihydro-2-benzofuran-1(3H)-one
• Isobutylidendihydrophthalid

• Inchi： 1S/C12H14O2/c1-8(2)7-11-9-5-3-4-6-10(9)12(13)14-11/h3-4,6-9H,5H2,1-2H3
• InChI Key： IVZVUDRUEPCTTL-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CCC2C1=CC(C)C)=O

Computed Properties

• Exact Mass: 190.099379685g/mol
• Monoisotopic Mass: 190.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isobenzofurans Isobenzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isobenzofurans